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Compound of Interest

Compound Name: Strontium fluoride

Cat. No.: B1293750

For researchers, scientists, and drug development professionals, the selection of an
appropriate scintillator material is paramount for sensitive and accurate radiation detection.
This guide provides a comprehensive validation of strontium fluoride (SrFz), objectively
comparing its performance against other widely used scintillators. The following sections
present key performance data, detailed experimental protocols, and visual representations of
the underlying scientific principles.

Strontium fluoride is a crystalline solid that has gained attention as a promising scintillator
material due to its unique combination of properties.[1][2] It is a non-hygroscopic material,
meaning it does not absorb water from the atmosphere, which simplifies handling and
encapsulation requirements, a notable advantage over materials like sodium iodide (Nal(Tl))
and lanthanum bromide (LaBrs:Ce).[3][4][5]

Performance Comparison of Scintillator Materials

The efficacy of a scintillator is determined by several key parameters: light yield, energy
resolution, and decay time. The following table summarizes these properties for strontium
fluoride and other common inorganic scintillators.
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Experimental Protocols

Accurate characterization of scintillator properties relies on standardized experimental setups
and methodologies. Below are detailed protocols for key measurements.

Light Yield and Energy Resolution Measurement

The light yield and energy resolution of a scintillator are typically determined using gamma-ray
spectroscopy.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
https://www.researchgate.net/publication/263052779_Absolute_Light_Yield_Measurements_on_SrF_2_and_BaF_2_Doped_With_Rare_Earth_Ions
http://medphysics-irk.ru/publication/pdf/IEEE-R-2014.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
https://arxiv.org/abs/1210.3755
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
https://en.wikipedia.org/wiki/Strontium_fluoride
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
https://www.halide-crylink.com/wp-content/uploads/2020/06/11-Scintillation-properties-of-SrF2-translucent-ceramics-and.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/IEEE-R-2014.pdf
https://luxiumsolutions.com/sites/default/files/2021-09/Barium-Fluoride-Data-Sheet.pdf
https://luxiumsolutions.com/sites/default/files/2021-09/Barium-Fluoride-Data-Sheet.pdf
https://www.berkeleynucleonics.com/baf2-barium-fluoride/
https://luxiumsolutions.com/sites/default/files/2021-09/Barium-Fluoride-Data-Sheet.pdf
https://luxiumsolutions.com/sites/default/files/2021-09/Barium-Fluoride-Data-Sheet.pdf
https://luxiumsolutions.com/sites/default/files/2021-09/Barium-Fluoride-Data-Sheet.pdf
https://www.advatech-uk.co.uk/baf2.html
https://www.advatech-uk.co.uk/labr3_ce.html
https://www.osti.gov/servlets/purl/894974
https://www.advatech-uk.co.uk/labr3_ce.html
https://www.osti.gov/servlets/purl/894974
https://www.advatech-uk.co.uk/labr3_ce.html
https://www.osti.gov/servlets/purl/894974
https://pmc.ncbi.nlm.nih.gov/articles/PMC4670858/
https://www.osti.gov/servlets/purl/894974
https://pmc.ncbi.nlm.nih.gov/articles/PMC4670858/
https://www.advatech-uk.co.uk/labr3_ce.html
https://www.x-zlab.com/product/bgo-scintillation-crystal/
https://gammadata.se/wp-content/uploads/2024/01/BGO-data-sheet-v2.pdf
https://luxiumsolutions.com/radiation-detection-scintillators/crystal-scintillators/bgo-bismuth-germanate
http://www.amcrys.com/details.html?cat_id=146&id=4282
https://gammadata.se/wp-content/uploads/2024/01/BGO-data-sheet-v2.pdf
https://luxiumsolutions.com/radiation-detection-scintillators/crystal-scintillators/bgo-bismuth-germanate
https://www.x-zlab.com/product/bgo-scintillation-crystal/
https://gammadata.se/wp-content/uploads/2024/01/BGO-data-sheet-v2.pdf
https://www.x-zlab.com/product/bgo-scintillation-crystal/
https://gammadata.se/wp-content/uploads/2024/01/BGO-data-sheet-v2.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
https://luxiumsolutions.com/sites/default/files/2021-06/LaBr-Performance-Summary-2021.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
http://medphysics-irk.ru/publication/pdf/shendrik2013-zhtf-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Crystal Preparation: The scintillator crystal is wrapped in a reflective material like Teflon tape
on all but one face to maximize light collection.[3]

Optical Coupling: The unwrapped face is optically coupled to a light detector, such as a
photomultiplier tube (PMT), using optical grease to ensure efficient light transmission.[3]

Radiation Source: A calibrated gamma-ray source, commonly $37Cs which emits 662 keV
gamma rays, is placed at a fixed distance from the scintillator.[3][19]

Data Acquisition: The output signal from the PMT is processed by a series of electronic
modules including a preamplifier, a shaping amplifier, and a multi-channel analyzer (MCA).
[20][21] The MCA records the pulse height spectrum, which is a histogram of the number of
events versus the energy deposited in the crystal.

Analysis: The light yield is determined by comparing the position of the full-energy peak in
the spectrum to that of a scintillator with a known light yield, such as Nal(TI).[3] Energy
resolution is calculated as the full width at half maximum (FWHM) of the full-energy peak
divided by the peak position, expressed as a percentage.[3][22]

Scintillation Decay Time Measurement

The decay time characterizes how quickly the scintillation light is emitted.

Excitation: The scintillator is excited by a pulsed radiation source, such as a pulsed X-ray
tube or a gamma-ray source in coincidence with a fast trigger detector.[3]

Signal Detection: The light output is detected by a fast photodetector, like a PMT.

Data Recording: The output signal from the photodetector is recorded by a digital
oscilloscope.[3]

Analysis: The resulting waveform is fitted with one or more exponential decay functions to
determine the decay time constants.[3]

Visualizing Scintillation and Measurement

To better understand the processes involved, the following diagrams illustrate the scintillation

mechanism and a typical experimental workflow.
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Caption: Simplified signaling pathway of the scintillation process in an inorganic crystal.
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Experimental Setup
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Caption: A typical experimental workflow for measuring scintillator properties.
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Conclusion

Strontium fluoride presents itself as a viable scintillator material with a respectable light yield,
good energy resolution, and the significant advantage of being non-hygroscopic.[3] While its
light output may not reach the levels of leading materials like LaBrs:Ce, its environmental
stability and decent performance make it a strong candidate for a variety of applications,
particularly where robustness and ease of use are critical.[3][4] The choice of a scintillator will
ultimately depend on the specific requirements of the application, balancing factors such as
desired performance, environmental conditions, and cost.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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